Cas no 2227663-10-5 (rac-ethyl (3R,4S)-4-4-(propan-2-yl)phenylpyrrolidine-3-carboxylate)

• Product Name: rac-ethyl (3R,4S)-4-4-(propan-2-yl)phenylpyrrolidine-3-carboxylate
• CAS No: 2227663-10-5
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• CID: 6079377
• PubChem ID: 165531185
• Update Time: 2025-10-29

rac-ethyl (3R,4S)-4-4-(propan-2-yl)phenylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (3R,4S)-4-4-(propan-2-yl)phenylpyrrolidine-3-carboxylate
• EN300-1454568
• 2227663-10-5
• rac-ethyl (3R,4S)-4-[4-(propan-2-yl)phenyl]pyrrolidine-3-carboxylate

• Inchi： 1S/C16H23NO2/c1-4-19-16(18)15-10-17-9-14(15)13-7-5-12(6-8-13)11(2)3/h5-8,11,14-15,17H,4,9-10H2,1-3H3/t14-,15+/m0/s1
• InChI Key： ZYXURYKQHDWWAG-LSDHHAIUSA-N
• SMILES： O(CC)C([C@@H]1CNC[C@H]1C1C=CC(C(C)C)=CC=1)=O

Computed Properties

• Exact Mass: 261.172878976g/mol
• Monoisotopic Mass: 261.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-ethyl (3R,4S)-4-4-(propan-2-yl)phenylpyrrolidine-3-carboxylate

Comprehensive Overview of rac-ethyl (3R,4S)-4-(4-(propan-2-yl)phenyl)pyrrolidine-3-carboxylate (CAS No. 2227663-10-5)

The compound rac-ethyl (3R,4S)-4-(4-(propan-2-yl)phenyl)pyrrolidine-3-carboxylate (CAS No. 2227663-10-5) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. The rac-ethyl prefix indicates a racemic mixture, while the (3R,4S) descriptor highlights the specific stereocenters, which are critical for its biological activity. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and receptor binding, particularly in central nervous system (CNS) disorders.

In recent years, the demand for chiral compounds like rac-ethyl (3R,4S)-4-(4-(propan-2-yl)phenyl)pyrrolidine-3-carboxylate has surged, driven by advancements in asymmetric synthesis and the growing emphasis on enantioselective drug development. The compound's pyrrolidine-3-carboxylate moiety is a common scaffold in medicinal chemistry, often associated with improved pharmacokinetic properties. Its 4-(propan-2-yl)phenyl substituent further enhances lipophilicity, making it a candidate for blood-brain barrier penetration—a hot topic in neuropharmacology. This aligns with current trends in drug discovery, where researchers prioritize molecules with optimized bioavailability and target specificity.

The synthesis of CAS No. 2227663-10-5 typically involves multi-step organic reactions, including stereoselective cyclization and esterification. Modern techniques such as flow chemistry and catalysis are being explored to improve yield and purity, addressing industry challenges like cost-efficiency and scalability. Environmental sustainability is another key focus, with green chemistry principles guiding the development of safer synthetic routes. These innovations resonate with global efforts to reduce the environmental footprint of chemical manufacturing, a concern frequently raised in academic and industrial forums.

From an application standpoint, rac-ethyl (3R,4S)-4-(4-(propan-2-yl)phenyl)pyrrolidine-3-carboxylate is investigated for its potential in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's. Its structural features mimic those of known neuromodulators, sparking interest in its mechanism of action. Additionally, agrochemical researchers are evaluating its utility as a precursor for herbicides and fungicides, leveraging its stability and reactivity. These dual applications underscore its versatility, a trait highly sought after in interdisciplinary research.

Quality control and analytical characterization of CAS No. 2227663-10-5 rely on advanced techniques like HPLC, NMR, and mass spectrometry. Regulatory compliance, particularly in pharmaceutical contexts, necessitates rigorous purity standards. This aligns with the broader industry shift toward data-driven quality assurance, a trend amplified by the integration of AI and machine learning in analytical workflows. Such technologies enable faster, more accurate compound profiling, addressing the need for precision in R&D.

In summary, rac-ethyl (3R,4S)-4-(4-(propan-2-yl)phenyl)pyrrolidine-3-carboxylate represents a convergence of synthetic innovation and therapeutic potential. Its relevance to contemporary research themes—such as enantioselective catalysis, CNS drug development, and sustainable synthesis—positions it as a compound of enduring interest. As scientific inquiry evolves, this molecule is poised to play a pivotal role in addressing unmet medical and agricultural challenges.